Cas no 95969-13-4 (1H-Indol-4-ol, 1-(phenylsulfonyl)-)

• Product name: 1H-Indol-4-ol, 1-(phenylsulfonyl)-
• CAS No: 95969-13-4
• MF: C₁₄H₁₁NO₃S
• MW: 273.307042360306
• CID: 1985780
• PubChem ID: 13437718

1H-Indol-4-ol, 1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-4-ol, 1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)indol-4-ol
• 95969-13-4
• SCHEMBL5758119
• DTXCID80491614
• 1-(Benzenesulfonyl)-1H-indol-4-ol
• BDBM50562719
• 1-(Phenylsulfonyl)-1H-indol-4-ol
• DTXSID70540827
• CHEMBL4753238

• Inchi： InChI=1S/C14H11NO3S/c16-14-8-4-7-13-12(14)9-10-15(13)19(17,18)11-5-2-1-3-6-11/h1-10,16H
• InChI Key： DNLPSEIGBVKEAN-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)S(=O)(=O)N2C=CC3=C2C=CC=C3O

Computed Properties

• Exact Mass: 273.04596439Da
• Monoisotopic Mass: 273.04596439Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.7Ų